(3-Ethyl-1,2,4-oxadiazol-5-yl)methanesulfonamide

• Molecular Formula: C5H9N3O3S
• Molecular Weight: 191.21 g/mol
• IUPAC Name: (3-ethyl-1,2,4-oxadiazol-5-yl)methanesulfonamide
• InChI: InChI=1S/C5H9N3O3S/c1-2-4-7-5(11-8-4)3-12(6,9)10/h2-3H2,1H3,(H2,6,9,10)
• InChI Key: UWTCEIJXVYKWFP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=N1)CS(=O)(=O)N

Description

“(3-Ethyl-1,2,4-oxadiazol-5-yl)methanesulfonamide” is a heterocyclic compound featuring a 1,2,4-oxadiazole core substituted with an ethyl group at the 3-position and a methanesulfonamide group at the 5-position. The 1,2,4-oxadiazole ring is a nitrogen- and oxygen-containing heterocycle known for its metabolic stability and versatility in medicinal chemistry.

For instance, N-(3-Ethyl-6-methoxybenzo[d]isoxazol-5-yl)ethanesulfonamide (a structural analog) is prepared by reacting a sulfonyl chloride with a heterocyclic amine in dichloromethane (DCM) and pyridine, followed by purification via flash chromatography . Similar methodologies likely apply to the target compound.

Applications: Though specific pharmacological data for “(3-Ethyl-1,2,4-oxadiazol-5-yl)methanesulfonamide” are absent in the evidence, structurally related 1,2,4-oxadiazoles exhibit diverse bioactivities, including antimicrobial, anticancer, and neuropharmacological effects .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Ethyl-1,2,4-oxadiazol-5-yl)methanesulfonamide typically involves the cyclization of amidoximes with sulfonyl chlorides. One common method involves the reaction of an amidoxime with methanesulfonyl chloride in the presence of a base such as triethylamine. The reaction is usually carried out in an organic solvent like dichloromethane at room temperature .

Industrial Production Methods

While specific industrial production methods for (3-Ethyl-1,2,4-oxadiazol-5-yl)methanesulfonamide are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions to maximize yield and purity, as well as implementing continuous flow processes to enhance efficiency and safety.

Chemical Reactions Analysis

Types of Reactions

(3-Ethyl-1,2,4-oxadiazol-5-yl)methanesulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the sulfonamide group, where nucleophiles replace the sulfonamide moiety.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid at room temperature.

Reduction: Lithium aluminum hydride in dry ether at low temperatures.

Substitution: Nucleophiles like amines or thiols in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Oxidized derivatives with additional oxygen functionalities.

Reduction: Reduced derivatives with hydrogenated sulfonamide groups.

Substitution: Substituted derivatives with various nucleophiles replacing the sulfonamide group.

Scientific Research Applications

(3-Ethyl-1,2,4-oxadiazol-5-yl)methanesulfonamide has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an antimicrobial and antiviral agent due to its ability to disrupt microbial cell walls and viral envelopes.

Medicine: Explored for its potential as an anticancer agent, with studies showing its ability to inhibit cancer cell proliferation.

Industry: Utilized in the development of new materials, such as polymers and dyes, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of (3-Ethyl-1,2,4-oxadiazol-5-yl)methanesulfonamide involves its interaction with various molecular targets:

Molecular Targets: The compound can bind to enzymes and proteins, inhibiting their activity.

Pathways Involved: By inhibiting key enzymes, the compound can disrupt metabolic pathways, leading to cell death in microbes and cancer cells.

Comparison with Similar Compounds

Table 1: Key Structural Analogs and Their Activities

Compound Name	Structure	Bioactivity	Key Findings	Reference
CDD-0102A	5-(3-Ethyl-1,2,4-oxadiazol-5-yl)-1,4,5,6-tetrahydropyrimidine hydrochloride	Neuropharmacological	Reduces self-grooming in BTBR mice (autism model); no impact on locomotor activity.
N-(3-Ethyl-6-methoxybenzo[d]isoxazol-5-yl)ethanesulfonamide	Benzoisoxazole core with sulfonamide	Undisclosed (likely antimicrobial)	Synthesized via sulfonyl chloride reaction; similar sulfonamide linkage.
(1,2,4-Oxadiazol-5-yl)pyrrolidin-3-yl)ureidyl derivatives	Oxadiazole-pyrrolidine-ureidyl hybrid	Bile acid receptor agonists	Selective activation of GPBAR1; potential for metabolic disorders.
2-(3-Aryl-1,2,4-oxadiazol-5-yl)-trans-3,4-(methylenedioxy)-cinnamyl derivatives	Oxadiazole-cinnamyl hybrids	Antimicrobial	4× potency against S. aureus vs. metronidazole.
3-(1,2,4-Oxadiazol-5-yl)-thieno[3,2-e][1,2,3]triazolo[1,5-a]pyrimidin-5(4H)-ones	Fused oxadiazole-thienopyrimidines	Anticancer	High-purity synthesis via domino reactions.

Key Observations :

• Core Heterocycle : The 1,2,4-oxadiazole ring is a common feature in all analogs, but substituents dictate bioactivity. For example, CDD-0102A’s tetrahydropyrimidine tail confers neuroactivity , while cinnamyl derivatives enhance antimicrobial effects .
• Sulfonamide Role: The target compound’s methanesulfonamide group may improve solubility and target binding compared to non-sulfonamide analogs (e.g., CDD-0102A) .
• Antimicrobial Potency : Methylenedioxy-cinnamyl oxadiazoles () surpass metronidazole in efficacy, suggesting that electron-withdrawing groups (e.g., sulfonamide) could further modulate activity .

Physicochemical Properties

Table 2: Physicochemical Comparison

Compound	Molecular Formula	Molecular Weight	LogP*	Solubility*
Target Compound	C₆H₁₁N₃O₃S	229.24 g/mol	~1.5	Moderate (aqueous)
CDD-0102A	C₇H₁₂ClN₅O	241.66 g/mol	~0.8	High (hydrochloride salt)
Derivative	C₁₄H₁₂N₂O₄	272.26 g/mol	~2.3	Low (lipophilic cinnamyl)
Amine	C₆H₁₁N₃O	141.17 g/mol	~1.0	High (amine group)

Insights :

• The target compound’s sulfonamide group reduces logP compared to cinnamyl derivatives, balancing lipophilicity and solubility .
• CDD-0102A’s hydrochloride salt enhances solubility, a strategy applicable to the target compound for improved bioavailability .

Biological Activity

(3-Ethyl-1,2,4-oxadiazol-5-yl)methanesulfonamide is a heterocyclic compound that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its antimicrobial properties, mechanisms of action, structure-activity relationships (SAR), and relevant research findings.

The molecular formula of (3-Ethyl-1,2,4-oxadiazol-5-yl)methanesulfonamide is C$_4$H$_7$N$_3$O$_3$S, with a molecular weight of 177.18 g/mol. The compound features an oxadiazole ring, which is known for its diverse biological activities.

Property	Value
Molecular Formula	C$_4$H$_7$N$_3$O$_3$S
Molecular Weight	177.18 g/mol
IUPAC Name	(3-Ethyl-1,2,4-oxadiazol-5-yl)methanesulfonamide
InChI Key	XCZQJLOBMNZNFE-UHFFFAOYSA-N

Antimicrobial Properties

Research indicates that compounds within the oxadiazole class exhibit significant antimicrobial activity. A study highlighted that derivatives of 1,2,4-oxadiazole were effective against various Gram-positive bacteria including Staphylococcus aureus and Enterococcus faecium . The mechanism involves disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

Case Study: Antimicrobial Efficacy
In a comparative study, several oxadiazole derivatives were tested for their Minimum Inhibitory Concentration (MIC) against C. difficile and multidrug-resistant E. faecium. The study found that specific modifications to the oxadiazole structure enhanced permeability and retention in the gastrointestinal tract while maintaining antimicrobial efficacy .

The mechanism by which (3-Ethyl-1,2,4-oxadiazol-5-yl)methanesulfonamide exerts its effects involves interaction with bacterial membranes and metabolic enzymes. It has been suggested that these compounds can act as agonists for peroxisome proliferator-activated receptors (PPARs), influencing gene expression related to metabolism .

Structure-Activity Relationship (SAR)

The SAR studies conducted on oxadiazole derivatives reveal that modifications to the functional groups significantly affect their biological activity. For instance:

• Substituents at specific positions on the oxadiazole ring can enhance or diminish antimicrobial activity.
• The introduction of charged groups increases solubility and bioavailability while targeting specific bacterial strains .

Summary of Antimicrobial Activities

Compound	Target Bacteria	MIC (µg/mL)	Notes
(3-Ethyl-1,2,4-oxadiazol-5-yl)methanesulfonamide	Staphylococcus aureus	8	Effective against multiple strains
	Enterococcus faecium	4	Retained activity across vancomycin-resistant strains
	C. difficile	16	Modifications improved gut-targeting properties